Cas no 4670-16-0 (Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy-)

4670-16-0 structure
Product name:Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy-
CAS No:4670-16-0
MF:C15H22O4
MW:266.332785129547
CID:1517782
Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy-
-
- Inchi: 1S/C15H22O4/c1-3-4-5-6-7-8-11-9-12(19-2)10-13(16)14(11)15(17)18/h9-10,16H,3-8H2,1-2H3,(H,17,18)
- InChI Key: BEPMVOQYRLKNGJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(O)C=C(OC)C=C1CCCCCCC
Computed Properties
- Exact Mass: 266.15186
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Melting Point: 125-126 °C
- Boiling Point: 404.6±45.0 °C(Predicted)
- PSA: 66.76
- pka: 3.31±0.34(Predicted)
Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy- Related Literature
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Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
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Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
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Dan Zhou,Yanhui Liu,Bingjun Shen,Xinle Zhao,Ying Xu,Jian Tian Phys. Chem. Chem. Phys., 2016,18, 7927-7931
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Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
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J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
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